![molecular formula C15H16N2O2 B6630672 N-[(1R)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide](/img/structure/B6630672.png)
N-[(1R)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1R)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide, also known as HET0016, is a selective inhibitor of 20-HETE synthesis. 20-HETE is a potent vasoconstrictor and plays a crucial role in the regulation of blood pressure and renal function. HET0016 has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, cancer, and ischemia-reperfusion injury.
Mechanism of Action
N-[(1R)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide inhibits the synthesis of 20-HETE by selectively targeting the enzyme CYP4A11, which is responsible for the conversion of arachidonic acid to 20-HETE. By inhibiting 20-HETE production, this compound reduces vasoconstriction and promotes vasodilation, leading to a decrease in blood pressure and an increase in renal blood flow.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including reducing blood pressure and renal vasoconstriction, inhibiting angiogenesis and tumor growth, and protecting against ischemia-reperfusion injury. This compound has also been shown to have anti-inflammatory effects, as 20-HETE has been implicated in the pathogenesis of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-[(1R)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has several advantages for lab experiments, including its high selectivity for CYP4A11 and its ability to inhibit 20-HETE production both in vitro and in vivo. However, this compound has some limitations, including its relatively low potency and the potential for off-target effects.
Future Directions
There are several future directions for the study of N-[(1R)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide and its potential therapeutic applications. One area of research is the development of more potent and selective inhibitors of 20-HETE synthesis, which could have improved efficacy and fewer off-target effects. Another area of research is the investigation of the role of 20-HETE in other diseases, such as diabetes, cardiovascular disease, and stroke. Additionally, the use of this compound as a potential therapeutic agent in clinical trials for hypertension, cancer, and ischemia-reperfusion injury warrants further investigation.
Synthesis Methods
N-[(1R)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide can be synthesized through a multi-step process involving the condensation of 2-acetylpyridine with benzaldehyde, followed by reduction and acetylation. The final product is obtained through the reaction of the acetylated intermediate with hydroxylamine hydrochloride.
Scientific Research Applications
N-[(1R)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been widely used in scientific research to investigate the role of 20-HETE in various physiological and pathological processes. It has been shown to inhibit 20-HETE production in vitro and in vivo, leading to a decrease in blood pressure and renal vasoconstriction. This compound has also been studied for its potential anti-cancer effects, as 20-HETE has been implicated in tumor growth and angiogenesis.
Properties
IUPAC Name |
N-[(1R)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-11-6-5-9-16-14(11)15(19)17-13(10-18)12-7-3-2-4-8-12/h2-9,13,18H,10H2,1H3,(H,17,19)/t13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZMMRAMGRUYLGY-ZDUSSCGKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)C(=O)NC(CO)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(N=CC=C1)C(=O)N[C@@H](CO)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.